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Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B15597203 Get Quote

Technical Support Center: Rhodizonic Acid
Disodium Salt Test for Lead
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

Rhodizonic acid disodium salt test for the detection of lead. A primary focus of this guide is to

address the common issue of interference from barium.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Rhodizonic acid disodium salt test for lead?

The Rhodizonic acid disodium salt test is a colorimetric method used for the qualitative

detection of lead.[1][2] In this test, a solution of sodium rhodizonate reacts with lead ions (Pb²⁺)

to form a colored complex. The color of the complex can vary depending on the pH of the

solution.[3]

Q2: What is the expected positive result for lead in this test?

A positive test for lead is typically indicated by the formation of a scarlet red to a blue-violet

complex.[1][3] The final color depends on the pH of the reaction medium. At a pH of 2.8, a

scarlet or pink color is indicative of lead, which then turns to a stable blue-violet upon the

addition of a dilute strong acid like hydrochloric acid (HCl).[1][3]
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Q3: Can other metals interfere with the Rhodizonic acid test for lead?

Yes, other divalent metals can react with sodium rhodizonate to form colored complexes.[3]

Barium (Ba²⁺) is a significant and common interferent, producing a red-brown or orange color.

[3][4] Other metals such as strontium and copper may also react at neutral pH.[3]

Q4: How does barium interfere with the lead test?

Barium ions (Ba²⁺) react with sodium rhodizonate to form a reddish-brown precipitate.[3] This

color can be similar to the initial pink or red color formed by lead, potentially leading to a false-

positive result.[4][5] Unlike the lead-rhodizonate complex, the color of the barium complex is

generally independent of pH.[3]

Q5: How can I differentiate between a positive result for lead and interference from barium?

Differentiation is typically achieved by controlling the pH of the reaction and adding a strong

acid. The lead-rhodizonate complex is stable in acidic conditions (pH 2.8), where it appears as

a scarlet or pink color that transitions to a blue-violet color upon the addition of dilute HCl.[1][3]

In contrast, most other metal rhodizonate complexes, including the one formed with barium, are

unstable in strongly acidic solutions and will fade or disappear.[3] A patented method suggests

the direct formation of a blue/purple complex specific to lead by using a strong acid from the

start.[5]
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Problem Possible Cause Recommended Solution

False positive red/pink color

observed.
Interference from barium ions.

Acidify the sample to a pH of

2.8 with a tartaric acid/sodium

bitartrate buffer before adding

the rhodizonate solution.

Confirm the presence of lead

by adding a dilute solution of

hydrochloric acid (e.g., 5%

HCl). If the color changes to

blue-violet, lead is present.[1]

[3] If the color fades, the initial

result was likely due to barium

interference.[3]

No color change, even with a

known lead-containing sample.

The sodium rhodizonate

solution has degraded.

The sodium rhodizonate

solution is unstable and should

be freshly prepared for each

use, appearing as a dark tea

color.[1][6]

Incorrect pH of the test

solution.

Ensure the pH is adjusted to

2.8 using a suitable buffer

solution (e.g., tartaric

acid/sodium bitartrate) for

optimal color development with

lead.[1][3]

The final blue-violet color

fades quickly.

This is a known characteristic

of the final lead complex.

Document and photograph the

results promptly after the

addition of the hydrochloric

acid solution.[1]

Inconsistent or weak color

development.

Low concentration of lead in

the sample.

Concentrate the sample if

possible. Be aware of the

detection limits of the test.

Improper sample preparation. Ensure the sample is properly

dissolved and accessible for

the reaction. For solid
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samples, swabbing the surface

with an acidic solution can help

transfer the analyte.[7]

Quantitative Data Summary
While the rhodizonic acid test is primarily qualitative, understanding the detection limits is

crucial for its proper application.

Analyte Method Detection Limit Reference

Lead (Pb)
Sodium Rhodizonate

Test
0.1 µg [3]

Barium (Ba)
Sodium Rhodizonate

Test
0.25 µg [3]

Note: These values are indicative and can vary based on the specific experimental conditions.

Experimental Protocols
Standard Rhodizonic Acid Test for Lead (with potential
for Barium interference)
This protocol is a general procedure and may need optimization for specific sample types.

Reagents:

Saturated Sodium Rhodizonate Solution: Dissolve a small amount of rhodizonic acid
disodium salt in distilled water to create a solution with the color of dark tea. This solution

should be prepared fresh.[1][6]

Buffer Solution (pH 2.8): Prepare a solution containing 1.9 g of sodium bitartrate and 1.5 g of

tartaric acid in 100 mL of distilled water.[6]

5% Hydrochloric Acid (HCl) Solution: Add 5 mL of concentrated HCl to 95 mL of distilled

water.[6]
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Procedure:

Place a drop of the sample solution onto a piece of filter paper.

Add a drop of the saturated sodium rhodizonate solution to the sample spot.

Add a drop of the pH 2.8 buffer solution. A pink or red color indicates the possible presence

of lead or other heavy metals.[1]

Add a drop of 5% HCl solution to the colored spot.

Observation: If the pink/red color turns to a blue-violet, the presence of lead is confirmed.[1]

If the color disappears, the initial result was likely due to an interfering ion like barium.

Modified Protocol to Mitigate Barium Interference
This modified procedure aims to increase the specificity for lead in the presence of barium.

Reagents:

Saturated Sodium Rhodizonate Solution (prepare as above).

Dilute Hydrochloric Acid (e.g., 5% HCl).

Procedure:

Place a drop of the sample solution onto a piece of filter paper.

Add a drop of the dilute HCl solution to the sample spot.

Add a drop of the saturated sodium rhodizonate solution.

Observation: The direct formation of a blue/purple color indicates the presence of lead,

minimizing the ambiguity of the initial pink/red formation.[5]
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Pb²⁺ (Lead Ion)
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Caption: Reaction pathway for the detection of lead using rhodizonic acid.
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Lead (Pb²⁺) Reaction Barium (Ba²⁺) Interference
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Caption: Differentiating lead detection from barium interference.
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Start: Perform Rhodizonate Test

Observe Initial Color

No Color Change

Negative
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Positive
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Caption: Troubleshooting workflow for the rhodizonic acid test.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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